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Compound of Interest

Compound Name: T-1330

Cat. No.: B016545

This guide provides a detailed comparison of the antioxidant properties of two widely used
hindered phenolic primary antioxidants: T-1330 (also known as Antioxidant 1330 or Irganox
1330) and Irganox 1010. Both are instrumental in protecting organic materials, particularly
polymers, from thermo-oxidative degradation. This comparison is intended for researchers,
scientists, and professionals in drug development and material science, offering objective
performance data and detailed experimental methodologies.

Introduction to T-1330 and Irganox 1010

T-1330 and Irganox 1010 are high-molecular-weight hindered phenolic antioxidants.[1][2] Their
primary function is to inhibit oxidation and extend the service life of materials like plastics,
synthetic fibers, and elastomers by preventing degradation caused by exposure to heat and
oxygen.[1][2][3] They achieve this by scavenging free radicals, which are highly reactive
species that initiate and propagate the degradation process.

T-1330 (Antioxidant 1330), chemically known as 1,3,5-trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-
hydroxybenzyl)benzene, is recognized for its high effectiveness, good compatibility with various
substrates, low volatility, and high resistance to extraction. It is particularly recommended for
polyolefin applications that demand excellent resistance to water extraction and minimal color
development.

Irganox 1010, with the chemical name tetrakis[methylene(3,5-di-tert-butyl-4-
hydroxyhydrocinnamate)] methane, is another staple in the polymer industry. It is known for its
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exceptional stability and low volatility, making it a versatile antioxidant for a wide range of
polymers.

Mechanism of Antioxidant Action

Both T-1330 and Irganox 1010 function through a free-radical scavenging mechanism. The
"hindered phenol” structure is key to their activity. The hydroxyl (-OH) group on the aromatic
ring donates a hydrogen atom to a reactive polymer radical (Re) or peroxy radical (ROO¢),
neutralizing it and thereby interrupting the degradation chain reaction. The antioxidant itself is
converted into a stable phenoxyl radical, which is unreactive due to the steric hindrance
provided by the bulky tert-butyl groups adjacent to the hydroxyl group. This stability prevents
the antioxidant radical from initiating new degradation chains.
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General Mechanism of Hindered Phenolic Antioxidants
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Caption: Free-radical scavenging mechanism of hindered phenolic antioxidants.
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Comparative Performance Analysis

While both antioxidants are effective, their performance can differ based on the specific

application, environmental conditions, and polymer matrix.

Property

T-1330 (Irganox 1330)

Irganox 1010

Chemical Name

1,3,5-trimethyl-2,4,6-tris(3,5-di-
tert-butyl-4-

Tetrakis[methylene(3,5-di-tert-
butyl-4-

hydroxyhydrocinnamate)]

hydroxybenzyl)benzene
methane
CAS Number 1709-70-2 6683-19-8
Molecular Weight 775.2 g/mol 1177.6 g/mol

Physical Form

White to off-white crystalline

powder

White, crystalline powder

Melting Point

248-250 °C

110-125 °C

Key Features

High resistance to extraction,
low color development,

excellent dielectric properties.

High thermal stability, low
volatility, broad compatibility

with polymers.

Extraction Resistance

Exhibits high resistance to
water extraction.
Transformation products may

retain antioxidant capacity.

Contains ester groups
susceptible to hydrolysis,
which can lead to extraction,
potentially reducing long-term

stability in contact with water.

Oxidation Capacity

Good resistance to thermal

oxidation.

Slightly higher oxidation
capacity compared to T-1330.

Primary Applications

Polyolefins (pipes, wires,
cables), engineering plastics,

elastomers, adhesives.

Polyolefins, synthetic fibers,
elastomers, adhesives,

plastics.

A key differentiator is their performance in aqueous environments. Irganox 1010 contains ester

groups that can be hydrolyzed, and the resulting products may migrate out of the polymer

matrix. This can lead to a faster depletion of the antioxidant. In contrast, T-1330 shows better
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resistance to water extraction. Studies have shown that while the parent T-1330 concentration
may decrease, it can form transformation products within the polymer that still possess
antioxidant capabilities, leading to a less significant drop in overall stability as measured by
Oxidative Induction Time (OIT).

Experimental Protocols and Data

The antioxidant activity of these compounds is often evaluated by measuring the material's
resistance to thermo-oxidative degradation.

Oxidative Induction Time (OIT) Test

The OIT test is a standard method used to determine the thermal stability of a material. It
measures the time until the onset of exothermic oxidation of a sample at a constant
temperature in an oxygen atmosphere. A longer OIT indicates better stabilization.

Methodology (based on ISO 11357-6):

o Sample Preparation: A small sample (typically 3-8 mg) of the stabilized polymer is placed in
an aluminum pan.

e Heating: The sample is heated in a Differential Scanning Calorimeter (DSC) instrument
under an inert nitrogen atmosphere to a specified isothermal temperature (e.g., 200°C or
210°C).

 |sothermal Hold: The sample is held at the target temperature for a short period (e.g., 5
minutes) to ensure thermal equilibrium.

o Gas Switch: The purge gas is switched from nitrogen to pure oxygen.

e Measurement: The instrument records the heat flow. The time from the introduction of
oxygen until the onset of the exothermic oxidation peak is measured as the OIT.
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Caption: Experimental workflow for the Oxidative Induction Time (OIT) test.
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Comparative Data: Direct OIT comparison data from a single study under identical conditions is
limited in the public domain. However, literature suggests that in applications involving water
contact, materials stabilized with T-1330 tend to retain their OIT values better over time
compared to those with Irganox 1010 due to the latter's susceptibility to hydrolysis and
extraction. For example, one study on polypropylene pipes found that the pipe with the best
OIT value, which remained intact after prolonged high-temperature pressure testing, contained
both Irganox 1010 and T-1330.

DPPH Radical Scavenging Assay

While more common for natural products, the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a
fundamental method to assess the free-radical scavenging ability of a compound. It is a rapid,
simple, and inexpensive method.

Methodology:

o Solution Preparation: A working solution of DPPH in a suitable solvent (e.g., methanol) is
prepared. The antioxidant compound is also dissolved and serially diluted to create a range
of concentrations.

e Reaction: A fixed volume of the DPPH solution is mixed with the antioxidant solution.

 Incubation: The mixture is incubated in the dark at room temperature for a specified time
(e.g., 30 minutes).

o Measurement: The absorbance of the solution is measured using a spectrophotometer at a
wavelength of approximately 517 nm.

» Calculation: The scavenging activity is calculated by the decrease in absorbance. A lower
absorbance indicates higher radical scavenging activity. The results are often expressed as
the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the
DPPH radicals.
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Caption: Experimental workflow for the DPPH radical scavenging assay.

Conclusion
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Both T-1330 and Irganox 1010 are highly effective hindered phenolic antioxidants crucial for the
stabilization of polymeric materials.

» Irganox 1010 is a versatile, high-performance antioxidant with excellent thermal stability
suitable for a broad range of applications.

o T-1330 offers comparable thermal stability with the added advantages of superior resistance
to extraction, particularly in aqueous environments, and low color formation. Its
transformation products may also contribute to long-term stability.

The choice between T-1330 and Irganox 1010 should be guided by the specific requirements of
the application. For general-purpose stabilization where high thermal stability is paramount,
Irganox 1010 is an excellent choice. For applications requiring long-term durability in contact
with water or other solvents, or where minimal color change is critical, T-1330 presents a more
robust solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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